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Compound of Interest

Compound Name: PV1115

Cat. No.: B1679878

This document provides essential safety and logistical information for the proper disposal of
substances identified as PV1115. It is crucial to note that "PV1115" may refer to different
products. This guide addresses two such chemical products: FORMULA 1115, a cooling water
treatment, and POLYFLOC AE1115. Always verify the specific product in use by consulting the
manufacturer's Safety Data Sheet (SDS).

Quantitative Data Summary

The following tables summarize key quantitative data from the Safety Data Sheets for both
FORMULA 1115 and POLYFLOC AE1115.

Table 1: Toxicological Data for FORMULA 1115

Test Type Species Route Result
LD50 Rat Ingestion 2,590 mg/kg[1]
LD50 Rat Skin > 5,000 mg/kg[1]

Table 2: Hazardous Ingredients in POLYFLOC AE1115
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. Concentration
Chemical Name CAS Number Hazards
(Wiw%)

Toxic (by ingestion),

irritant, probable

Acrylamide 79-06-1 0.1-1.0 )
human carcinogen,
neurotoxin[2]
o Combustible liquid,
Isoparaffinic o
64742-47-8 15-40 irritant, CNS
Petroleum Distillate
depressant[2]
Alcohols, C10-C16, Slight irritant (eyes
68002-97-1 1-5 .
Ethoxylated and skin)[2]
Severe irritant (eyes),
Alcohols, C12-16, o i
68551-12-2 1-5 moderate irritant (skin)
Ethoxylated
[2]
Alcohols, C12-14, Irritant (eyes and skin)
68439-50-9 1-5
Ethoxylated (2]

Experimental Protocols: Disposal Procedures
Disposal Protocol for FORMULA 1115

This protocol outlines the step-by-step procedure for the safe disposal of FORMULA 1115.

1. Personal Protective Equipment (PPE):

Wear protective gloves, eye protection, and face protection.[1]

In case of inadequate ventilation, wear respiratory protection.[3]

N

. Spill Containment:

In the event of a spill, dike and contain the spilled material.

Use absorbent materials such as clay, sand, sawdust, or vermiculite to cover the spill.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/239.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/239.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/239.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/239.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/239.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/967.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=05210887&country=US&language=EN&realSubstanceNumber=112000022545
https://www.broadview-tech.com/wp-content/uploads/INTUMAX-EP1115-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

3. Waste Collection:

e Collect the absorbed material in non-leaking, sealable containers.[4][5]

o Label the container clearly as "Hazardous Waste" and include the contents' name.[6]
4. Storage:

» Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[4]

o Keep the container tightly closed when not in use.[4]
» Do not store near concentrated acids or oxidizing agents.[1]
5. Final Disposal:

» Dispose of the waste in accordance with federal, state, and local environmental control
regulations.[3][4]

* Incineration is the preferred method of disposal.[4]

» Do not dispose of hazardous waste by evaporation, in the sewer, or in regular trash.[7]

e Contact a licensed hazardous waste disposal facility for pickup and disposal.

6. Empty Container Disposal:

e Thoroughly empty the contents of the container.

e The first rinse of the container must be collected and disposed of as hazardous waste.[7]

e For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[7]

 After thorough rinsing and air-drying, the empty container can be disposed of.

Disposal Protocol for POLYFLOC AE1115
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This protocol provides the necessary steps for the safe disposal of POLYFLOC AE1115.
1. Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (e.g., Viton, neoprene, or nitrile rubber), full face shields with
goggles underneath, and appropriate respiratory protection (organic vapor cartridges if
necessary).[2][4]

¢ Do not wear contact lenses.[4]

2. Spill Containment:

o Ventilate the area of the spill.

» Contain and absorb the spill with a suitable absorbent material.[2]
o Be aware that the wet area may be slippery; spread sand or grit.[2]
3. Waste Collection:

» Place the absorbed material into a designated waste disposal container.[2]
e Ensure the container is properly labeled as hazardous waste.

4. Storage:

e Store in a stable environment under normal storage conditions.[2]
o Keep away from strong oxidizers, as contact may cause a fire.[2]
5. Final Disposal:

e This undiluted product is not classified as a US RCRA hazardous waste.[2] However,
disposal must be in accordance with all applicable federal, state, and local regulations.

o Flush the area with water after the spill has been cleaned up.[2]

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the general logical workflow for the proper disposal of
chemical waste like PV1115 products.
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Caption: Logical workflow for the proper disposal of PV1115 chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

